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Get Quote

This table summarizes the basic identifying information and physicochemical properties for quinol sulfate

as found in chemical databases [1].

Property Specification

Common
Name

quinol sulfate

CAS Number 17438-29-8

Molecular
Formula

C₆H₆O₅S

Molecular
Weight

190.174 g/mol

Other
Synonyms

Hydrochinonmonoschwefelsaeure; (4-Hydroxy-phenyl)-hydrogensulfate; O-Sulfo-
hydrochinon; 4-Oxy-phenylschwefelsaeure [1]

HS Code 2907299090 (Customs code for polyphenols; phenol-alcohols) [1]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s568618?utm_src=pdf-body
https://www.smolecule.com/products/s568618?utm_src=pdf-interest
https://www.smolecule.com/products/s568618?utm_src=pdf-body
https://www.chemsrc.com/en/cas/17438-29-8_817224.html
https://www.chemsrc.com/en/cas/17438-29-8_817224.html
https://www.chemsrc.com/en/cas/17438-29-8_817224.html
https://www.smolecule.com/products/s568618?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Example Analytical Methodology: UV-Vis
Spectrophotometry

While specific protocols for quinol sulfate were not located, the following method for quantifying

Hydroxychloroquine Sulfate by UV-Vis spectrophotometry [2] can serve as a useful reference for

developing your own assays. The workflow for this method is outlined in the diagram below.

Start Method Development

Prepare Stock Solution
(50 μg/mL in 0.01M HCl)

Perform Dilutions
(e.g., 1:20 followed by 1:5)

UV-Vis Spectrophotometer Scan
(200 nm to 700 nm)

Analyze Absorption Maxima

Method Validation

Click to download full resolution via product page

Principle: This method is based on the absorption of ultraviolet or visible light by the analyte's

chromophoric groups. The quinoline group in the molecule, for instance, absorbs at a characteristic

wavelength [2].
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Detailed Protocol [2]:

Stock Solution Preparation: Accurately weigh hydroxychloroquine sulfate raw material. Dissolve it in
0.01 M Hydrochloric Acid (HCl) to achieve a concentration of 50 μg/mL.

Sample Dilution: Perform successive dilutions of the stock solution. A typical scheme involves an
initial 1:20 dilution, followed by a further 1:5 dilution, to reach a final working concentration of 10

μg/mL. All dilutions should be performed in triplicate for reliability.
Instrumental Analysis: Load the sample solutions into a UV-Vis spectrophotometer fitted with a 10

mm quartz cuvette. Perform a full-wavelength scan from 200 nm to 700 nm to identify the absorption
maxima.

Calibration: Use an analytical standard of known purity (e.g., 99.78%) to prepare a calibration curve,
following the same dilution steps as the sample.

Important Information Notice and Next Steps

The search results I obtained are insufficient to create the detailed safety protocols and troubleshooting

guides you requested. Specifically, information on personal protective equipment (PPE), first aid measures,

stability, reactivity, accidental spill procedures, and common experimental issues is missing.

To build a comprehensive technical support center, I suggest you:

Consult Official Safety Data Sheets (SDS): The most reliable source for handling precautions is the

official SDS for quinol sulfate (CAS # 17438-29-8) from a certified chemical supplier.
Refine Your Search: Use the precise CAS number in searches for more accurate and safety-focused

results.
Explore Related Compounds: Broaden your search to include safety data on structurally similar

compounds like hydroquinone or other sulfate esters, as some handling principles may be analogous.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. Quality by design in the development and validation of analytical... [ijpsr.com]

To cite this document: Smolecule. [Quinol Sulfate: Chemical Identification & Properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b568618#quinol-sulfate-

handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://ijpsr.com/bft-article/quality-by-design-in-the-development-and-validation-of-analytical-method-by-ultraviolet-visible-spectrophotometry-for-quantification-of-hydroxychloroquine-sulfate/?view=fulltext
https://www.smolecule.com/products/b568618#quinol-sulfate-handling-precautions
https://www.smolecule.com/products/b568618#quinol-sulfate-handling-precautions
https://www.smolecule.com/products/b568618#quinol-sulfate-handling-precautions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s568618?utm_src=pdf-bulk
https://www.smolecule.com/products/s568618?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

